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Compound of Interest

Compound Name: Fexofenadine-d10

Cat. No.: B15143474

The proper disposal of Fexofenadine-d10, a deuterated analog of the antihistamine
fexofenadine used in research, is critical for maintaining laboratory safety, ensuring
environmental protection, and complying with regulations. As with any laboratory chemical,
Fexofenadine-d10 must be disposed of through a designated hazardous waste stream and
should never be discarded in standard trash or down the drain.

Regulatory Framework

In the United States, the disposal of chemical waste from laboratories is governed by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[1][2][3] Pharmaceutical waste, in particular, is subject to specific management
standards. A key provision of the EPA's regulations is the prohibition of disposing of hazardous
waste pharmaceuticals down the sewer, a practice known as sewering.[4][5][6]

Step-by-Step Disposal Protocol for Fexofenadine-
d10

The following protocol outlines the necessary steps for the safe and compliant disposal of
Fexofenadine-d10 from a research laboratory.

1. Waste Characterization and Segregation:

« Initial Assessment: While Fexofenadine itself is not explicitly listed as a hazardous waste by
the EPA, it is prudent to manage all research chemicals and their derivatives as potentially
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hazardous waste. Unused or expired Fexofenadine-d10 should be treated as chemical
waste.

Segregation: Do not mix Fexofenadine-d10 waste with other waste streams, such as
regular trash, biohazardous waste, or sharps. It should be collected in a designated
hazardous waste container.

. Packaging and Labeling:

Primary Container: If possible, keep Fexofenadine-d10 in its original container. This ensures
it is clearly identified.

Waste Container: Place the primary container into a larger, leak-proof waste accumulation
container provided by your institution's Environmental Health and Safety (EHS) department.
This container must be in good condition and compatible with the chemical.

Labeling: The outer container must be clearly labeled with the words "Hazardous Waste" and
the full chemical name, "Fexofenadine-d10." The accumulation start date (the date the first
waste is placed in the container) should also be clearly marked.

. Storage in a Satellite Accumulation Area (SAA):

Location: Store the properly labeled hazardous waste container at or near the point of
generation, in a designated Satellite Accumulation Area (SAA).[1]

Container Management: Keep the waste container securely closed at all times, except when
adding waste.

Volume Limits: Be aware of the volume limits for SAAs (up to 55 gallons of non-acute
hazardous waste) as defined by the EPA.[4]

. Arranging for Disposal:

Contact EHS: Once the waste container is full, or if the research project is complete, contact
your institution's EHS department to arrange for a waste pickup.

Waste Manifest: EHS will coordinate with a licensed hazardous waste disposal contractor.
The waste will be tracked using a hazardous waste manifest from its point of generation to
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its final disposal facility.
5. Final Disposal Method:

e Incineration: The recommended and most common method for the disposal of
pharmaceutical waste is high-temperature incineration.[7][8][9][10] This process ensures the
complete destruction of the active chemical compounds. The incineration is performed at a
licensed Treatment, Storage, and Disposal Facility (TSDF).

Disposal of Contaminated Materials

Any materials that have come into contact with Fexofenadine-d10, such as personal protective
equipment (gloves, lab coats), bench paper, and labware (e.g., vials, pipette tips), should also
be disposed of as hazardous waste.

» Solid Waste: Collect contaminated solid materials in a designated hazardous waste bag or
container, separate from the pure chemical waste.

e Liquid Waste: If Fexofenadine-d10 was used in a solution, the resulting liquid waste must be
collected in a separate, properly labeled hazardous waste container. The constituents of the
solution should be clearly listed on the label.

Emergency Spill Procedures

In the event of a spill:
o Evacuate and Secure: Alert others in the area and restrict access to the spill.
e Ventilate: If safe to do so, increase ventilation in the area.

» Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat, before attempting to clean the spill.

e Containment and Cleanup:

o For a solid spill, carefully sweep or scoop the material into a hazardous waste container.
Avoid creating dust.
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o For a liquid spill, absorb the material with an inert absorbent, such as vermiculite or sand.

o Decontamination: Clean the spill area with an appropriate solvent and then soap and water.

o Waste Disposal: All materials used for cleanup must be disposed of as hazardous waste.

Decision-Making Workflow for Fexofenadine-d10
Disposal

The following diagram illustrates the logical steps for the proper disposal of Fexofenadine-d10
in a laboratory setting.
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Fexofenadine-d10 Disposal Workflow
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Fexofenadine-d10 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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